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Compound of Interest

Compound Name: 2-Methyloctan-1-ol

Cat. No.: B1329788 Get Quote

2-Methyloctan-1-ol is a primary alcohol characterized by a methyl group at the second carbon

position of an eight-carbon chain. This seemingly simple structural modification—a single

methyl branch—imparts significant changes to the molecule's physicochemical properties

compared to its linear isomer, 1-nonanol. For professionals in drug discovery, understanding

these nuances is critical. The introduction of a methyl group can profoundly influence a

molecule's conformation, lipophilicity, and metabolic stability.[1][2] This "magic methyl" effect,

as it is often called in medicinal chemistry, can be a powerful tool in lead optimization,

enhancing binding affinity to biological targets or improving pharmacokinetic profiles.[2]

Therefore, 2-Methyloctan-1-ol is not merely a solvent or fragrance component but a valuable

chiral building block and a case study in the strategic application of alkyl branching in molecular

design.

Chemical Identity and Physicochemical Properties
Accurate identification is the foundation of any scientific investigation. 2-Methyloctan-1-ol is
registered under CAS number 818-81-5.[3] It is crucial to recognize its various synonyms to

ensure comprehensive literature and database searches.

Common Synonyms:

2-Methyloctanol[4]

2-Methyl-1-octanol[4][5]
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1-Octanol, 2-methyl-[3][4][6]

2-Methyl-n-octanol-1[4][7]

1-HYDROXY-2-METHYLOCTANE[4][7]

The compound's physical and chemical properties dictate its behavior in various experimental

settings, from reaction conditions to biological assays. The following table summarizes these

key parameters.

Property Value Source(s)

CAS Number 818-81-5 [3][8]

Molecular Formula C₉H₂₀O [3][5][7]

Molecular Weight 144.25 g/mol [4][5]

Appearance Colorless clear liquid (est.) [6]

Boiling Point 196.6 °C at 760 mmHg [7]

Density 0.824 g/cm³ [7][9]

Flash Point 79.5 °C (175.1 °F) [5][6][7]

Refractive Index 1.429 - 1.435 @ 20°C [6]

XLogP3-AA 3.4 [4][7]

Hydrogen Bond Donor Count 1 [4][7]

Hydrogen Bond Acceptor

Count
1 [4][7]

IUPAC Name 2-methyloctan-1-ol [4]

SMILES CCCCCCC(C)CO [4][10]

Synthesis and Analytical Validation
The synthesis of 2-Methyloctan-1-ol is a standard procedure in organic chemistry, typically

involving the reduction of a corresponding carboxylic acid ester. This process serves as a
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reliable method for obtaining the target alcohol with high purity.

Experimental Protocol: Synthesis via Ester Reduction
This protocol details the reduction of methyl 2-methyloctanoate to 2-Methyloctan-1-ol using

lithium aluminum hydride (LiAlH₄), a potent reducing agent capable of converting esters to

primary alcohols.

Causality Statement: LiAlH₄ is chosen for its high reactivity and efficiency in reducing esters.

The reaction is performed in an anhydrous aprotic solvent like tetrahydrofuran (THF) to prevent

the violent quenching of the hydride reagent by water. The initial 0 °C condition is a critical

safety and selectivity measure to control the highly exothermic reaction upon the initial addition

of the ester.

Step-by-Step Methodology:

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-

necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

Reagent Addition: Suspend lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran

(THF) in the flask and cool the mixture to 0 °C using an ice bath.

Ester Addition: Dissolve methyl 2-methyloctanoate in anhydrous THF and add it dropwise to

the LiAlH₄ suspension via the dropping funnel. Maintain the temperature at 0 °C during the

addition to control the reaction rate.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then gently reflux for 2-4 hours to ensure the reaction goes to completion.

Quenching (Self-Validating System): Cool the reaction mixture back to 0 °C. Cautiously and

sequentially add water, followed by a 15% aqueous sodium hydroxide solution, and then

more water (Fieser workup). This procedure is self-validating; the formation of a granular

white precipitate of aluminum salts indicates the successful decomposition of the aluminum

complexes and allows for easy filtration.

Isolation: Filter the resulting precipitate and wash it thoroughly with THF or diethyl ether.

Combine the organic filtrates.
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Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting crude alcohol can be purified by fractional distillation under reduced pressure to

yield pure 2-Methyloctan-1-ol.

Validation: The identity and purity of the final product must be confirmed using analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy. The mass spectrum should be compared against

a reference, such as the one available in the NIST WebBook.[3]

Workflow Visualization
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1. Reaction Setup

2. Synthesis

3. Workup & Isolation

4. Purification & Validation

Flame-dried flask under N2

Suspend LiAlH4 in anhydrous THF

Cool to 0 °C

Dropwise addition of
methyl 2-methyloctanoate in THF

Warm to RT, then reflux

Cool to 0 °C, then quench
(H2O, NaOH, H2O)

Filter aluminum salts

Evaporate solvent

Fractional Distillation

GC-MS & NMR Analysis

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyloctan-1-ol via ester reduction.
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Role in Drug Development and Molecular Design
While 2-Methyloctan-1-ol has established uses as a solvent and fragrance, its true potential

for drug development professionals lies in its utility as a structural motif.[5] The placement of

the methyl group at the C-2 position creates a chiral center, meaning it can exist as (R)- and

(S)-enantiomers. This chirality is paramount in drug design, as different enantiomers of a drug

can have vastly different biological activities and metabolic fates.

Expertise & Experience Insights: The 2-methyl branch serves several strategic purposes in

medicinal chemistry:

Conformational Restriction: The methyl group can lock a flexible side chain into a more rigid

conformation. This can pre-organize the molecule into a bioactive conformation that fits more

favorably into a target protein's binding pocket, thereby increasing potency.

Metabolic Blocking: Primary alcohols are often susceptible to oxidation by alcohol

dehydrogenases. A methyl group near the hydroxyl function can act as a metabolic shield,

sterically hindering the enzyme's access and slowing the rate of metabolism, which can

improve the drug's half-life.

Modulating Lipophilicity: Adding a methyl group increases the molecule's lipophilicity (as

indicated by the high XLogP value of 3.4).[4] This can enhance membrane permeability and

absorption, but must be carefully balanced to avoid decreasing aqueous solubility to

detrimental levels.

Conceptual Relationship Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1329788?utm_src=pdf-body
https://www.lookchem.com/casno818-81-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/102495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impact on Properties

Potential Pharmacological Outcomes

Parent Molecule
(e.g., with n-octyl chain)

2-Methyloctan-1-ol Moiety

 Introduce
 C-2 Methyl Group 
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Altered Membrane Permeability Improved Metabolic Stability Enhanced Receptor Binding
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Caption: Impact of the C-2 methyl group on molecular properties.

Safety, Handling, and Storage
Trustworthiness through Self-Validation: A robust safety protocol is a self-validating system.

Adherence to these steps inherently minimizes risk and ensures experimental integrity.

Based on GHS classifications for this compound and similar short-chain alcohols, 2-
Methyloctan-1-ol should be handled as a substance that can cause skin, eye, and respiratory

irritation.[4][11][12] It is also a combustible liquid.[6][7]

Laboratory Handling Protocol:
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Engineering Controls: Always handle 2-Methyloctan-1-ol in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of vapors.[11][13]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[12][13]

Fire Safety: Keep the compound away from heat, sparks, and open flames.[11][13] Ensure a

Class B fire extinguisher (for flammable liquids) is accessible.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[7][11][13]

Spill Response: In case of a small spill, absorb the liquid with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for proper chemical waste disposal.

Ensure the area is well-ventilated.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not pour down the drain.

Conclusion
2-Methyloctan-1-ol, identified by CAS number 818-81-5, is more than a simple branched

alcohol. Its defined physicochemical properties, straightforward synthesis, and particularly its

structural features—a primary alcohol with a chiral methyl branch—make it a compound of

significant interest for advanced applications. For scientists in drug discovery and development,

it represents a versatile building block and an excellent example of how subtle structural

modifications can be leveraged to fine-tune the properties of bioactive molecules, ultimately

leading to safer and more effective therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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